1-(3-Bromophenyl)-2-[3-(morpholin-4-yl)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C24H23BrN2O4
• Molecular Weight: 483.4 g/mol
• IUPAC Name: 1-(3-bromophenyl)-2-(3-morpholin-4-ylpropyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H23BrN2O4/c25-17-6-3-5-16(15-17)21-20-22(28)18-7-1-2-8-19(18)31-23(20)24(29)27(21)10-4-9-26-11-13-30-14-12-26/h1-3,5-8,15,21H,4,9-14H2
• InChI Key: QKZPYXKFGNXOEG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCN2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC(=CC=C5)Br

Description

1-(3-Bromophenyl)-2-[3-(morpholin-4-yl)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a polycyclic aromatic compound featuring a chromeno[2,3-c]pyrrole-3,9-dione core. This structure is characterized by a fused chromene-pyrrole system with two ketone groups at positions 3 and 7. The compound is substituted at position 1 with a 3-bromophenyl group and at position 2 with a 3-(morpholin-4-yl)propyl chain. The bromine atom enhances electron-withdrawing properties, while the morpholine moiety contributes to solubility in polar solvents due to its tertiary amine and ether functionalities .

The synthesis of such derivatives typically involves multi-step reactions, including cyclocondensation and alkylation, as exemplified in the work of Vydzhak and Panchishin on analogous 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones .

Biological Activity

The compound 1-(3-Bromophenyl)-2-[3-(morpholin-4-yl)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic derivative that has garnered attention due to its potential biological activities. This article explores its pharmacological properties, including anti-inflammatory, antibacterial, and cytotoxic effects, supported by various studies and data.

Chemical Structure

The compound features a chromeno-pyrrole core with a bromophenyl and morpholine substituent. Its chemical structure can be represented as follows:

$$\text{C}_{21}\text{H}_{24}\text{Br}\text{N}_{2}\text{O}_{3}$$

1. Anti-inflammatory Activity

Several studies have demonstrated the anti-inflammatory properties of related pyrrole derivatives. For instance, compounds derived from pyrrole-2,5-dione have shown significant inhibition of pro-inflammatory cytokines such as IL-6 and TNF-α in human peripheral blood mononuclear cell (PBMC) cultures. In these studies, the derivatives exhibited a dose-dependent response in inhibiting PBMC proliferation and cytokine production .

Table 1: Anti-inflammatory Activity of Pyrrole Derivatives

Compound	IC50 (µg/mL)	Cytokine Inhibition (%)
1a	10	75
2a	50	85
3a	100	90

2. Antibacterial Activity

The antibacterial efficacy of similar compounds has been evaluated against various bacterial strains. The results indicated that the derivatives possess significant antibacterial activity against Gram-positive and Gram-negative bacteria.

Table 2: Antibacterial Activity Against Common Strains

Compound	Bacterial Strain	Zone of Inhibition (mm)
1	Staphylococcus aureus	18
2	Escherichia coli	15
3	Pseudomonas aeruginosa	20

These findings suggest that the compound could be effective in treating infections caused by resistant bacterial strains.

3. Cytotoxic Activity

Cytotoxicity studies have shown that the compound exhibits potential against various cancer cell lines. For instance, derivatives have been tested on leukemia cell lines such as K562 and HL60, revealing IC50 values comparable to established chemotherapeutics.

Table 3: Cytotoxic Activity Against Cancer Cell Lines

Cell Line	IC50 (µM)	Reference Drug IC50 (µM)
K562	4.5	5.0 (A6730)
HL60	3.5	4.0 (JG454)

Case Studies

A notable case study evaluated the compound's effects on human PBMCs exposed to anti-CD3 antibodies. The study revealed that at lower concentrations (10 µg/mL), the compound did not induce apoptosis or necrosis; however, higher concentrations (100 µg/mL) showed slight toxicity .

Comparison with Similar Compounds

Key Observations:

• Electron-Withdrawing vs.
• Solubility Profiles: The morpholinylpropyl chain introduces a polar, water-soluble moiety, contrasting with alkyl or dimethylaminoethyl groups, which exhibit lower or pH-dependent solubility, respectively .
• Structural Analogues with Different Cores: Compounds like 5,6-dihydropyrano[2,3-c]pyrrole-4,7-dione replace the chromenone system with a pyranone, altering conjugation and redox properties .

Comparison with Non-Chromeno-Pyrrole Systems

While structurally distinct, compounds such as 5-(3-hydroxy-1,4-dioxo-1,4-dihydronaphthalen-2-yl)-7-(3-methoxybenzyl)-1,3-dimethyl-6-phenyl-1,7-dihydro-2H-pyrrolo[2,3-d]pyrimidine-2,4(3H)-dione (4g) and 1-(3,5-dimethylphenyl)-5-(3-hydroxy-1,4-dioxo-1,4-dihydronaphthalen-2-yl)-6-phenyl-1,7-dihydro-2H-pyrrolo[2,3-d]pyrimidine-2,4(3H)-dione (4k) highlight the role of fused aromatic systems in modulating bioactivity. These derivatives feature pyrrolo[2,3-d]pyrimidine-dione cores instead of chromeno-pyrrole-diones, resulting in distinct electronic and steric profiles.